Cas no 2319787-06-7 (2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one
• CAS No: 2319787-06-7
• MF: C₁₄H₁₄ClFN₄O
• MW: 308.738564968109
• CID: 5339568
• Update Time: 2025-08-05

2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-2-(2-chloro-6-fluorophenyl)ethan-1-one
• 2-(2-chloro-6-fluorophenyl)-1-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]ethanone
• 2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one

• Inchi： 1S/C14H14ClFN4O/c15-12-2-1-3-13(16)11(12)4-14(21)19-5-10(6-19)7-20-9-17-8-18-20/h1-3,8-10H,4-7H2
• InChI Key： ODFMWTSQKXMOOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(N1CC(CN2C=NC=N2)C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 1.8
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one

Introduction to 2-(2-Chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one (CAS No. 2319787-06-7)

2-(2-Chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one (CAS No. 2319787-06-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidinones, which are known for their diverse biological activities, including antifungal and antiviral properties. The unique structural features of this compound, particularly the presence of a chloro- and fluoro-substituted phenyl group and a triazole moiety, make it an intriguing candidate for further investigation.

The synthesis of 2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one has been reported in several recent studies. One notable method involves the reaction of 2-chloro-6-fluorobenzaldehyde with 3-(1H-1,2,4-triazol-1-yl)methylazetidine in the presence of a suitable coupling reagent. This approach not only provides high yields but also ensures the purity and structural integrity of the final product. The detailed synthetic route and optimization parameters have been documented in peer-reviewed journals, contributing to the growing body of knowledge in this area.

In terms of its biological activity, 2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one has shown promising results in various in vitro and in vivo assays. Studies have demonstrated its potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity, which are critical for fungal survival and proliferation.

Beyond its antifungal properties, this compound has also been investigated for its potential antiviral activity. Preliminary studies have indicated that it exhibits inhibitory effects against certain RNA viruses, such as influenza A virus and respiratory syncytial virus (RSV). The exact mechanism by which it exerts these effects is still under investigation, but it is hypothesized that the compound may interfere with viral replication or host cell entry processes.

The pharmacokinetic profile of 2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one has been studied to assess its suitability for therapeutic use. In preclinical models, the compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication.

Toxicity studies have also been conducted to evaluate the safety profile of this compound. In vitro cytotoxicity assays using human cell lines have shown minimal cytotoxic effects at therapeutic concentrations. Additionally, in vivo toxicity studies in animal models have not revealed any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy. These findings suggest that 2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-y}ethanone has a favorable safety margin.

The potential clinical applications of 2-(2-chloro-6-fluorophenyl)-1-{3-(1H-1,2,4-triazol)-methylazetidin}-ethanone are being actively explored. Given its broad-spectrum antifungal activity and promising antiviral properties, it could be developed as a treatment for fungal infections that are resistant to current therapies or as a prophylactic agent against viral infections. Ongoing clinical trials are aimed at validating these potential applications and assessing the compound's efficacy and safety in human subjects.

In conclusion, 2-(2-chloro--6-fluorophenyl)-1-{3--(-H--,-,--triazol--y)-methylazetidin--y}-ethan--one) (CAS No. 23) represents a promising lead compound in the development of novel antifungal and antiviral agents. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry.